Cas no 123812-85-1 (1,3-Pentadiene,5,5,5-trifluoro-, (3E)-)

• Product Name: 1,3-Pentadiene,5,5,5-trifluoro-, (3E)-
• CAS No: 123812-85-1
• Molecular Formula: C₅H₅F₃
• Molecular Weight: 122.0884
• CID: 103993
• PubChem ID: 3587349

1,3-Pentadiene,5,5,5-trifluoro-, (3E)- Properties

Names and Identifiers

• 1,3-Pentadiene,5,5,5-trifluoro-, (3E)-
• 1,1,2-TRIFLUORO-1,3-PENTADIENE
• 1,1,2-trifluoropenta-1,3-diene
• (E)-5,5,5-trifluoro-1,3-pentadiene
• 1,3-Pentadiene,5,5,5-trifluoro-,(3E)
• 1,3-Pentadiene,5,5,5-trifluoro-,(E)
• 5,5,5-trifluoro-1,3-pentadiene(trans)
• DTXSID70393916
• GINRQJQYVSIGAP-UHFFFAOYSA-N
• 123812-85-1
• FT-0690759

• InChIKey： GINRQJQYVSIGAP-NSCUHMNNSA-N
• Inchi： InChI=1S/C5H5F3/c1-2-3-4(6)5(7)8/h2-3H,1H3/b3-2+
• SMILES： C/C=C/C(=C(/F)\F)/F

Computed Properties

• Exact Mass: 122.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.034
• Heavy Atom Count: 8
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.64010
• PSA: 0.00000
• Boiling Point: 45-46°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides